Cas no 1596731-60-0 (ethyl 7-oxa-2-azaspiro4.5decane-4-carboxylate)
ethyl 7-oxa-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 7-oxa-2-azaspiro4.5decane-4-carboxylate
- 1596731-60-0
- Ethyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate
- EN300-1455588
- Ethyl7-oxa-2-azaspiro[4.5]decane-4-carboxylate
-
- Inchi: 1S/C11H19NO3/c1-2-15-10(13)9-6-12-7-11(9)4-3-5-14-8-11/h9,12H,2-8H2,1H3
- InChI Key: BLQCAFFKJVRZGR-UHFFFAOYSA-N
- SMILES: O1CCCC2(C1)CNCC2C(=O)OCC
Computed Properties
- Exact Mass: 213.13649347g/mol
- Monoisotopic Mass: 213.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 47.6Ų
ethyl 7-oxa-2-azaspiro4.5decane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1455588-1.0g |
ethyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate |
1596731-60-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1455588-50mg |
ethyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate |
1596731-60-0 | 50mg |
$888.0 | 2023-09-29 | ||
| Enamine | EN300-1455588-100mg |
ethyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate |
1596731-60-0 | 100mg |
$930.0 | 2023-09-29 | ||
| Enamine | EN300-1455588-250mg |
ethyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate |
1596731-60-0 | 250mg |
$972.0 | 2023-09-29 | ||
| Enamine | EN300-1455588-500mg |
ethyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate |
1596731-60-0 | 500mg |
$1014.0 | 2023-09-29 | ||
| Enamine | EN300-1455588-1000mg |
ethyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate |
1596731-60-0 | 1000mg |
$1057.0 | 2023-09-29 | ||
| Enamine | EN300-1455588-2500mg |
ethyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate |
1596731-60-0 | 2500mg |
$2071.0 | 2023-09-29 | ||
| Enamine | EN300-1455588-5000mg |
ethyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate |
1596731-60-0 | 5000mg |
$3065.0 | 2023-09-29 | ||
| Enamine | EN300-1455588-10000mg |
ethyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate |
1596731-60-0 | 10000mg |
$4545.0 | 2023-09-29 |
ethyl 7-oxa-2-azaspiro4.5decane-4-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
Additional information on ethyl 7-oxa-2-azaspiro4.5decane-4-carboxylate
Ethyl 7-Oxa-2-Azaspiro[4.5]Decane-4-Carboxylate: A Comprehensive Overview
Ethyl 7-Oxa-2-Azaspiro[4.5]Decane-4-Carboxylate, with the CAS number 1596731-60-0, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, characterized by its spiro structure, which consists of two rings fused at a single atom. The 7-Oxa and 2-Aza designations indicate the presence of oxygen and nitrogen atoms within the spiro system, respectively, while the Carboxylate group suggests a carboxylic acid derivative.
Recent studies have highlighted the potential of Ethyl 7-Oxa-2-Azaspiro[4.5]Decane-4-Carboxylate in drug discovery and development. Its spirocyclic framework provides a rigid and versatile scaffold, making it an attractive candidate for designing bioactive molecules. Researchers have explored its ability to act as a template for constructing complex natural product analogs, which could potentially lead to novel therapeutic agents.
The synthesis of Ethyl 7-Oxa-2-Azaspiro[4.5]Decane-4-Carboxylate involves a multi-step process that typically includes ring-closing reactions and functional group transformations. One of the most efficient methods reported in the literature involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This approach has been particularly useful in scaling up the production of this compound for preclinical studies.
From a structural standpoint, Ethyl 7-Oxa-2-Azaspiro[4.5]Decane-4-Carboxylate exhibits a high degree of symmetry, which contributes to its stability and solubility properties. The presence of both oxygen and nitrogen atoms within the spiro system introduces additional functional diversity, enabling interactions with various biological targets. For instance, the nitrogen atom can participate in hydrogen bonding or act as a nucleophile under certain conditions, while the oxygen atom can influence the electronic properties of the molecule.
Recent advancements in computational chemistry have allowed researchers to perform detailed molecular modeling studies on Ethyl 7-Oxa-2-Azaspiro[4.5]Decane-4-Carboxylate. These studies have provided insights into its electronic structure, conformational flexibility, and potential binding modes with target proteins. Such information is invaluable for guiding medicinal chemists in optimizing this compound for specific therapeutic applications.
In terms of applications, Ethyl 7-Oxa-2-Azaspiro[4.5]Decane-4-Carboxylate has shown promise in several areas, including anti-inflammatory and anticancer drug development. Its ability to modulate key signaling pathways involved in inflammation and tumor growth has been demonstrated in vitro and in animal models. Additionally, this compound has been investigated as a potential lead for developing antibiotics targeting resistant bacterial strains.
The growing interest in Ethyl 7-Oxa-2-Azaspiro[4.5]Decane-4-Carboxylate is also driven by its unique spectroscopic properties. Researchers have utilized techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to characterize its structure and monitor its transformations during synthesis. These studies have not only confirmed its identity but also provided valuable data for quality control purposes.
Looking ahead, the development of Ethyl 7-Oxa-2-Azaspiro[4.5]Decane-4-Carboxylate into a clinically relevant drug will depend on several factors, including its pharmacokinetic profile, toxicity profile, and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these challenges and accelerate its progression through the drug development pipeline.
In conclusion, Ethyl 7-Oxa-2-Azaspiro[4.5]Decane-4-Carboxylate represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse biological activities. With ongoing research uncovering new insights into its properties and applications, this compound continues to be a focal point in contemporary chemical research.
1596731-60-0 (ethyl 7-oxa-2-azaspiro4.5decane-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)